Cas no 1521199-39-2 ({1-(3,4-difluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine
• CAS No: 1521199-39-2
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 5851211
• PubChem ID: 82930175
• Update Time: 2025-08-05

{1-(3,4-difluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine
• 1521199-39-2
• EN300-1843638
• AKOS021249463
• {1-[(3,4-difluorophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H13F2N/c12-9-2-1-8(5-10(9)13)6-11(7-14)3-4-11/h1-2,5H,3-4,6-7,14H2
• InChI Key： IOYQAFPRTBLTNB-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)CC1(CN)CC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine

Exploring the Chemistry and Applications of {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 1521199-39-2)

The compound {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine, identified by the CAS registry number 1521199-39-2, is a fascinating molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropyl group with a difluorophenyl substituent and an amine functional group. The combination of these structural elements gives rise to intriguing chemical properties that make it a subject of interest for researchers and industry professionals alike.

Recent studies have highlighted the importance of {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine in the development of advanced materials and pharmaceuticals. The cyclopropyl ring, known for its high strain energy, plays a critical role in determining the compound's reactivity and stability. Researchers have explored its potential as a building block in organic synthesis, particularly in the construction of complex molecular architectures. The presence of the difluorophenyl group further enhances its electronic properties, making it suitable for applications in optoelectronics and drug delivery systems.

In terms of synthesis, {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine can be prepared through a variety of methods, including ring-opening reactions of cyclopropane derivatives and nucleophilic substitution reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale production. The use of catalysts and green chemistry principles has also been explored to reduce environmental impact during synthesis.

The physical properties of {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine are equally intriguing. Its melting point and boiling point are influenced by the balance between steric hindrance from the cyclopropyl group and the electron-withdrawing effects of the difluorophenyl substituent. These properties make it suitable for use in high-performance polymers and specialty chemicals. Additionally, its solubility characteristics have been studied extensively, providing insights into its behavior in different solvent systems.

One of the most promising applications of {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine lies in the field of drug discovery. Its unique structure allows for interactions with various biological targets, making it a valuable lead compound in medicinal chemistry. Recent research has focused on its potential as an inhibitor of certain enzymes involved in disease pathways, such as kinases and proteases. Preclinical studies have shown encouraging results, suggesting that this compound could be developed into a therapeutic agent with high specificity and efficacy.

Beyond pharmaceutical applications, {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine has also found use in materials science. Its ability to form stable covalent bonds with other molecules makes it an ideal candidate for cross-linking agents in polymer chemistry. Researchers have explored its role in creating novel materials with enhanced mechanical properties and thermal stability. These advancements have opened up new possibilities for its use in industries ranging from electronics to automotive manufacturing.

In conclusion, {1-(3,4-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 1521199-39-2) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool for scientists and engineers seeking innovative solutions to complex problems. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow significantly.